Methyl 5-bromo-2-(2-(4-chlorophenoxy)acetamido)benzoate

• Molecular Formula: C16H13BrClNO4
• Molecular Weight: 398.6 g/mol
• IUPAC Name: methyl 5-bromo-2-[[2-(4-chlorophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C16H13BrClNO4/c1-22-16(21)13-8-10(17)2-7-14(13)19-15(20)9-23-12-5-3-11(18)4-6-12/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: RZADTIIODCBPKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Br)NC(=O)COC2=CC=C(C=C2)Cl

Description

Methyl 5-bromo-2-(2-(4-chlorophenoxy)acetamido)benzoate is a useful research compound. Its molecular formula is C16H13BrClNO4 and its molecular weight is 398.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl 2-amino-5-bromobenzoate (3.03 mL, 17.4 mmol) in THF (28 mL) was added 2-(4-chlorophenoxy)acetyl chloride (3.92 g, 19.1 mmol) to form a suspension. An additional 30 mL of dichloromethane was added. The reaction was then cooled to 0° C. and triethylamine (5.32 mL, 38.3 mmol) was added dropwise. The cold bath was removed and the reaction was stirred at room temperature for 2 hours. Analysis showed the reaction to be incomplete, so additional 2-(4-chlorophenoxy)acetyl chloride (0.5 mL, 3.22 mmol) was added and reaction solution was stirred for 1 hour then transferred to a reparatory funnel with dichloromethane dilution. The organic phase was washed with water and saturated aqueous NH4Cl solution, then dried (MgSO4), filtered, and concentrated to yield the title compound.